2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide

• IUPAC Name: 2-(3-methoxypropyl)-N-(2-phenylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H28N2O2/c1-22-15-7-11-17-10-5-6-14-20(17)18(21)19-13-12-16-8-3-2-4-9-16/h2-4,8-9,17H,5-7,10-15H2,1H3,(H,19,21)
• InChI Key: RQOQXVDJAAPEQN-UHFFFAOYSA-N
• Canonical SMILES: COCCCC1CCCCN1C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It is a potent analgesic and has been used in scientific research for its effects on the central nervous system. However, due to its high abuse potential and dangerous side effects, it has been classified as a Schedule I controlled substance by the United States Drug Enforcement Administration.

Mechanism of Action

2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide acts on the mu-opioid receptors in the brain and spinal cord, which are responsible for mediating pain perception. It binds to these receptors and activates them, leading to a decrease in pain sensation. However, it also activates other opioid receptors, such as the delta-opioid receptor, which can lead to side effects such as respiratory depression and sedation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has also been shown to have a high potential for abuse and dependence, as it activates the reward pathways in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide in lab experiments is its potent analgesic effects, which can be useful for studying pain perception and the mechanisms of opioid action. However, its high abuse potential and dangerous side effects make it a risky substance to work with, and precautions must be taken to ensure the safety of researchers.

Future Directions

There are several future directions for research on 2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide. One area of interest is its potential as a treatment for opioid addiction, as it has been shown to reduce withdrawal symptoms in animals. Additionally, further studies could be conducted to better understand its mechanism of action and to develop safer and more effective opioid analgesics. However, it is important to note that the use of this compound in research should be carefully controlled and monitored to prevent its misuse and abuse.

Synthesis Methods

The synthesis of 2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide involves the reaction of 4-chlorobutyryl chloride with 2-phenylethylamine, followed by the addition of piperidine and methoxypropanol. The resulting compound is then purified through recrystallization and chromatography. This synthesis method has been well-established in the scientific literature and has been used by researchers to produce this compound for further study.

Scientific Research Applications

2-(3-methoxypropyl)-N-(2-phenylethyl)-1-piperidinecarboxamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have potent analgesic effects, similar to other opioids such as morphine and fentanyl. Additionally, it has been studied for its potential as a treatment for opioid addiction, as it has been shown to reduce withdrawal symptoms in animals.